Cas no 159634-54-5 (Propanamide,2-amino-N-[(1R)-1-[[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]carbonyl]-4-phenylbutyl]-2-methyl-)

Propanamide,2-amino-N-[(1R)-1-[[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]carbonyl]-4-phenylbutyl]-2-methyl- structure
159634-54-5 structure
Product Name:Propanamide,2-amino-N-[(1R)-1-[[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]carbonyl]-4-phenylbutyl]-2-methyl-
CAS No:159634-54-5
MF:C28H38N4O4S
MW:526.690725803375
CID:169863
PubChem ID:196958
Update Time:2025-04-19

Propanamide,2-amino-N-[(1R)-1-[[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]carbonyl]-4-phenylbutyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-amino-N-[(1R)-1-[[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]carbonyl]-4-phenylbutyl]-2-methyl-
    • 2-amino-2-methyl-N-[(2R)-1-(1-methylsulfonylspiro[2H-indole-3,4'-piperidine]-1'-yl)-1-oxo-5-phenylpentan-2-yl]propanamide
    • Propanamide, 2-amino-N-[(1R)-1-[[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]carbonyl]-4-phenylbutyl]-2-methyl-
    • L-163,255
    • SCHEMBL5015356
    • AKOS040752293
    • L-163255
    • L 163,255
    • L 163255
    • N-(1-(1,2-Dihydro-1-methanesulfonylspiro(3H-indole-3,4'-piperidine-1'-yl)carbonyl)-4-phenylbutyl)-2-amino-2-methylpropanamide hydrochloride
    • PD161188
    • DTXSID50166701
    • 159634-54-5
    • CHEMBL107751
    • Inchi: 1S/C28H38N4O4S/c1-27(2,29)26(34)30-23(14-9-12-21-10-5-4-6-11-21)25(33)31-18-16-28(17-19-31)20-32(37(3,35)36)24-15-8-7-13-22(24)28/h4-8,10-11,13,15,23H,9,12,14,16-20,29H2,1-3H3,(H,30,34)/t23-/m1/s1
    • InChI Key: BKQCTMOROFZQNH-HSZRJFAPSA-N
    • SMILES: S(C)(N1C2C=CC=CC=2C2(C1)CCN(C([C@@H](CCCC1C=CC=CC=1)NC(C(C)(C)N)=O)=O)CC2)(=O)=O

Computed Properties

  • Exact Mass: 526.26164
  • Monoisotopic Mass: 526.261376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 917
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.28
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.627
  • PSA: 112.81
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